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Compound of Interest

Compound Name: Bis(4-chlorophenoxy)acetic acid
CAS No.: 29815-94-9
Cat. No.: B1679254

Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

Introduction and Scientific Context

4-Chlorophenoxyacetic acid (4-CPA) is a synthetic plant growth regulator that belongs to the
phenoxyacetic acid class of compounds.[1] It is structurally and functionally analogous to the
natural plant hormone auxin (indole-3-acetic acid, I1AA).[2] This mimicry allows 4-CPA to be
absorbed by the roots, stems, leaves, flowers, and fruits of a plant and elicit a range of
physiological responses.[1][3] At low concentrations, it is a potent growth promoter, while at
higher concentrations, it can act as an herbicide.[4] Its primary applications in agriculture and
horticulture revolve around improving fruit set, preventing premature fruit drop, and inducing
the development of seedless fruit (parthenocarpy).[1][5][6] The stability and prolonged
biological activity of 4-CPA make it a valuable tool in both research and commercial settings.[1]

Chemical Properties of 4-Chlorophenoxyacetic acid (4-CPA):
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Property Value

CAS Number 122-88-3[7]

Molecular Formula CsH7CIO3[1][8]
Molecular Weight 186.59 g/mol [1][7]
Appearance White crystal powder[1]
Melting Point 157-159 °CJ8]

Solubilit Slightly soluble in water; easily soluble in
olubili
y ethanol, acetone, and benzene.[9]

Mechanism of Action: An Auxin Mimic

The physiological effects of 4-CPA are rooted in its ability to function as a synthetic auxin.[4]
Natural auxins like IAA are crucial for regulating cell division, elongation, and differentiation.[10]
4-CPA mimics these actions by binding to auxin receptors in the plant cell.[11] However, unlike
natural auxins which are readily metabolized by the plant, synthetic auxins like 4-CPA persist
for longer periods, leading to a sustained response.[2]

At the molecular level, auxin signaling is a complex process. The binding of an auxin (or a
mimic like 4-CPA) to its receptor, such as the TRANSPORT INHIBITOR RESPONSE 1/AUXIN
SIGNALING F-BOX (TIR1/AFB) proteins, triggers the degradation of Aux/IAA transcriptional
repressors. This de-repression allows Auxin Response Factors (ARFs) to regulate the
expression of auxin-responsive genes, which in turn leads to the observed physiological effects
like cell growth and development. At high concentrations, this sustained signaling leads to
uncontrolled growth and ethylene production, ultimately causing plant death, which is the basis
of its herbicidal activity.[2]
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Fig. 1: Simplified Auxin Signaling Pathway
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Caption: Simplified mechanism of 4-CPA as an auxin mimic.

Applications and Protocols in Plant Science
Research

The primary utility of 4-CPA in a research context is to modulate plant development, particularly
reproductive processes. Below are detailed protocols for its preparation and application.

Preparation of Stock and Working Solutions

Rationale: 4-CPA is poorly soluble in water, necessitating the use of an organic solvent to
create a concentrated stock solution, which can then be diluted to precise working
concentrations.

Materials:
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e 4-Chlorophenoxyacetic acid (4-CPA) powder
» Ethanol or Acetone

e Deionized or distilled water

e Volumetric flasks

e Magnetic stirrer and stir bar

e Analytical balance

Protocol for 1000 ppm (mg/L) Stock Solution:

Accurately weigh 100 mg of 4-CPA powder.
o Transfer the powder to a 100 mL volumetric flask.

o Add approximately 10-20 mL of ethanol or acetone to dissolve the powder completely. Swirl
gently until no solid particles are visible.

e Once dissolved, add deionized water to bring the total volume to the 100 mL mark.
e Mix thoroughly by inverting the flask several times.
o Store the stock solution in a labeled, sealed container at 4°C in the dark.

Protocol for Preparing Working Solutions: Use the formula C1V1 = C2V2 to calculate the
required volume of stock solution.

C1 = Concentration of stock solution (1000 ppm)

V1 = Volume of stock solution to be used

C2 = Desired concentration of working solution (e.g., 25 ppm)

V2 = Final volume of working solution (e.g., 500 mL)
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Example for a 25 ppm working solution: (1000 ppm) * V1 = (25 ppm) * (500 mL) V1 = (25 * 500)
/1000 = 12.5 mL

Measure 12.5 mL of the 1000 ppm stock solution.
Transfer it to a 500 mL volumetric flask.
Add deionized water to the 500 mL mark.

Mix thoroughly. This working solution is now ready for application.

Experimental Protocols for Application

A. Protocol for Preventing Flower and Fruit Drop

Objective: To investigate the efficacy of 4-CPA in reducing the abscission of flowers and young

fruits.

Procedure:

Prepare working solutions of 4-CPA at various concentrations (e.g., 15, 25, 35 ppm). A
control group should be treated with a solution containing the same concentration of solvent
(e.g., ethanol) as the working solutions.

During the flowering period of the target plant (e.g., tomato, eggplant), apply the solutions.[3]
[5]

Application Method: Use a small hand sprayer to lightly mist the flowers.[5] Ensure even
coverage but avoid spraying tender branches and new shoots to prevent phytotoxicity.[5] The
application is most effective when done on open female flowers.[5]

Timing: Apply during the full bloom period. For some species like grapes, a second
application may be beneficial.[3]

Data Collection: Tag the treated flowers and monitor them over time. Record the percentage
of flowers that set fruit and the percentage of fruit that reach maturity compared to the control

group.
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B. Protocol for Inducing Parthenocarpy (Seedless Fruit)
Objective: To stimulate fruit development without fertilization to produce seedless fruit.

Procedure:

Prepare 4-CPA working solutions, typically in the range of 20-50 ppm.[9]

e Select a plant species known to be responsive, such as tomato or cucumber.[9]

e Application Method:

o Flower Dipping: Gently dip individual open flowers into the 4-CPA solution for 2-3 seconds.

o Flower Spraying: Use a fine mist sprayer to target the flowers directly.[5][9] This is more
practical for a larger number of plants.

o Timing: Application should coincide with the opening of the female flowers.[9]

o Data Collection: After the normal fruiting period, harvest the fruits from both treated and
control plants. Cut the fruits open to observe and quantify the presence or absence of seeds.
Measure fruit weight, size, and quality parameters.
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Fig. 2: General Experimental Workflow
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Caption: A typical workflow for evaluating 4-CPA effects.

Quantitative Data: Recommended Concentrations

The optimal concentration of 4-CPA is highly dependent on the plant species, environmental
conditions (especially temperature), and the desired physiological outcome.[3] The following
table summarizes recommended concentrations from various sources.
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Plant Species

Desired Effect

Recommended
Concentration
(ppm or mgl/L)

Application
Method

Source(s)

Prevent fruit

Tomato drop, promote 20-30 Spraying flowers  [9]
fruit set
Prevent low-
temperature Sprayin
_ P 30-35 praying [3]
induced flower flowers/stalks
drop
Prevent high-
temperature Sprayin
| p 25 praying 3]
induced flower flowers/stalks
drop
) Spraying female
Cucumber Promote fruit set  25-40 9]
flowers
Prevent fruit o
. Dipping or
Eggplant drop, increase 30-50 ) [31[5119]
) spraying flowers
early yield
Spraying flowers
Sweet Pepper Promote fruitset  30-50 3 days after 9]
bloom
Reduce fruit Spraying twice
Grape (Jufeng) drop, increase 15 (initial and full [3]
yield bloom)
Inhibit rooting, Spraying
Bean (Kidney) prevent flower 1-5 flowering [9]

drop

inflorescence

Important Precaution: Researchers must strictly control the dosage and concentration of 4-

CPA. Over-application can lead to phytotoxicity, including abnormal growth, leaf curling, and
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stem twisting.[2][5] It is advisable to conduct small-scale pilot studies to determine the optimal
concentration for a specific cultivar and set of environmental conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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